3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylpropanamide

• IUPAC Name: 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-pyridin-3-ylpropanamide
• InChI: InChI=1S/C16H13FN4O2/c17-13-6-2-1-5-12(13)16-20-15(23-21-16)8-7-14(22)19-11-4-3-9-18-10-11/h1-6,9-10H,7-8H2,(H,19,22)
• InChI Key: HNHWKAJHFZEHHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)CCC(=O)NC3=CN=CC=C3)F
• Molecular Formula: C16H13FN4O2
• Molecular Weight: 312.30 g/mol
• Solubility: >46.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylpropanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases. The compound is synthesized using a specific method and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylpropanamide is not fully understood. However, it is believed to act on various targets such as enzymes, receptors, and ion channels. The compound has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which play a role in inflammation and cancer progression. The compound has also been shown to modulate the activity of certain receptors such as the cannabinoid receptor 1 (CB1), which plays a role in pain perception and appetite regulation.
Biochemical and Physiological Effects:
The compound has been shown to have various biochemical and physiological effects. In cancer research, the compound has been shown to induce apoptosis, inhibit angiogenesis, and reduce cell proliferation. In inflammation research, the compound has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). In neurological disorders, the compound has been shown to act as a neuroprotective agent and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylpropanamide in lab experiments include its potential applications in the treatment of various diseases, its ability to act on multiple targets, and its relatively low toxicity. The limitations of using the compound in lab experiments include its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are numerous future directions for research on 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylpropanamide. Some of these directions include further studies on its mechanism of action, identification of specific targets, optimization of its chemical structure for improved efficacy and reduced toxicity, and testing its potential applications in clinical trials.
In conclusion, 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylpropanamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the treatment of various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the field of medicine.

Synthesis Methods

The synthesis of 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-3-pyridinylpropanamide involves the reaction of 3-(2-fluorophenyl)-1,2,4-oxadiazole-5-carboxylic acid with 3-aminopyridine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC). The resulting intermediate product is then treated with N,N-dimethylformamide and acetic anhydride to obtain the final product.

Scientific Research Applications

The compound has been studied extensively for its potential applications in the treatment of various diseases such as cancer, inflammation, and neurological disorders. In cancer research, the compound has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, the compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurological disorders, the compound has been studied for its potential to act as a neuroprotective agent and improve cognitive function.